[1,2,4]Triazolo[4,3-a]quinoline-1-thiol
Overview
Description
“[1,2,4]Triazolo[4,3-a]quinoline-1-thiol” is a chemical compound with the molecular formula C10H7N3 . It is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline .
Synthesis Analysis
The synthesis of [1,2,4]Triazolo[4,3-a]quinoline-1-thiol derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .Scientific Research Applications
Synthesis and Pharmacological Activities
Anticonvulsant Properties : Studies have shown that various derivatives of [1,2,4]triazolo[4,3-a]quinoline exhibit significant anticonvulsant activities. For instance, the synthesis of 5-alkoxy-[1,2,4]triazolo[4,3-a]quinoline derivatives has been demonstrated to have potential in treating seizures with some compounds showing better safety profiles than existing drugs like carbamazepine (Guo et al., 2009).
Antimicrobial and Antifungal Effects : Compounds like 1-aryl-4-chloro-[1,2,4]triazolo [4,3-a]quinoxalines have shown potent antibacterial activity, surpassing standard drugs like tetracycline in some cases (Badran et al., 2003).
Anticancer Potential : A new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives were synthesized and showed promising results against human neuroblastoma and colon carcinoma cell lines, indicating their potential as anticancer agents (Reddy et al., 2015).
Antileishmanial and Cytotoxic Activities : Novel triazolo[4,3-a]quinoline derivatives have been developed for antileishmanial applications, with some showing potent cytotoxic activity against Vincristine (Madkour et al., 2018).
Chemical Synthesis and Derivative Development
Heterocyclic Derivatives Synthesis : The creation of new heterocyclic derivatives of quinoline, like the synthesis of triazolo and pyrazolo derivatives, highlights the compound's versatility in forming complex structures useful in various pharmacological applications (Sharba et al., 2016).
Novel Compounds Development : Research has focused on developing new classes of triazolo[4,3-a]quinoxalines, showing the compound's ability to form novel structures with potential pharmaceutical applications (Kathrotiya & Naliapara, 2015).
Ring Framework Building Methods : The synthesis of [1,2,4]triazolo[4,3-a]quinoline compounds has been reviewed, highlighting methods like using acid, enzyme, and microwave catalysts for ring-framework construction (Liu Yun-l, 2014).
Mechanism of Action
Target of Action
The primary target of [1,2,4]Triazolo[4,3-a]quinoline-1-thiol is DNA . The compound acts as a DNA intercalator, inserting itself between the base pairs of the DNA double helix . This interaction with DNA can disrupt the normal functioning of cells, particularly cancer cells .
Mode of Action
[1,2,4]Triazolo[4,3-a]quinoline-1-thiol interacts with its target, DNA, by intercalation . This means the compound inserts itself between the base pairs of the DNA double helix . This can disrupt the normal functioning of the DNA, including replication and transcription processes, leading to cell death .
Biochemical Pathways
The compound’s interaction with DNA can lead to the upregulation of the pro-apoptotic Bcl-2-associated X protein (BAX) and caspase-3 and -9, and downregulation of the pro-oncogenic cell survival Bcl-2 protein . These changes can trigger apoptosis, or programmed cell death, in cancer cells .
Pharmacokinetics
These profiles can provide insights into the compound’s bioavailability and potential for therapeutic use .
Result of Action
The result of [1,2,4]Triazolo[4,3-a]quinoline-1-thiol’s action is the induction of apoptosis in cancer cells . By intercalating with DNA and affecting the expression of key proteins, the compound can trigger programmed cell death, leading to a reduction in the number of cancer cells .
properties
IUPAC Name |
2H-[1,2,4]triazolo[4,3-a]quinoline-1-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c14-10-12-11-9-6-5-7-3-1-2-4-8(7)13(9)10/h1-6H,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQJIGZUQXYCDJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=NNC(=S)N32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40361607 | |
Record name | MLS003373820 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40361607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,4]Triazolo[4,3-a]quinoline-1-thiol | |
CAS RN |
35359-23-0 | |
Record name | MLS003373820 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409827 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | MLS003373820 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40361607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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